

Galantide (M15): A Researcher's Guide to Investigating Neuroendocrine Function

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Galantide (M15)

Cat. No.: B10795280

[Get Quote](#)

Introduction: Unraveling the Galanin System in Neuroendocrine Control

The neuropeptide galanin is a critical modulator in the central and peripheral nervous systems, exerting significant influence over a spectrum of physiological processes, including pain perception, cognition, and importantly, neuroendocrine regulation.^{[1][2]} Galanin's actions are mediated by three distinct G protein-coupled receptor (GPCR) subtypes: GalR1, GalR2, and GalR3.^{[1][3]} These receptors are strategically distributed throughout key neuroendocrine circuits, including the hypothalamus and pituitary gland, where they regulate the release of hormones such as growth hormone (GH), prolactin, and insulin.^{[2][4][5]}

The complexity of the galanin system, with its multiple receptor subtypes often triggering opposing downstream signals, necessitates precise pharmacological tools for its dissection. Galantide (also known as M15), a first-generation galanin receptor antagonist, has emerged as an indispensable tool for this purpose.^{[6][7]} This chimeric peptide, constructed from the N-terminal fragment of galanin (1-12) and a portion of Substance P (5-11), acts as a non-selective, competitive antagonist at galanin receptors, enabling researchers to probe the physiological roles of endogenous galanin signaling.^{[6][7]}


This comprehensive guide provides detailed application notes and protocols for utilizing **Galantide (M15)** to investigate neuroendocrine function. It is designed for researchers, scientists, and drug development professionals seeking to leverage this tool with scientific rigor and experimental confidence.

Pharmacological Profile and Mechanism of Action

Galantide's utility stems from its ability to competitively block the binding of endogenous galanin to its receptors.[3] Understanding the downstream consequences of this blockade is paramount for experimental design and data interpretation.

- **Receptor Specificity:** Galantide is a non-selective antagonist, meaning it binds to multiple galanin receptor subtypes, primarily GalR1 and GalR2.[1][8]
- **Signaling Pathways:** The antagonism of Galantide reverses the canonical signaling cascades initiated by galanin:
 - **GalR1 and GalR3:** These receptors primarily couple to inhibitory G proteins (Gai/o).[1][4] Activation of this pathway leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[1][4] By blocking this action, Galantide can prevent the galanin-induced suppression of signaling pathways dependent on cAMP and protein kinase A (PKA).[9]
 - **GalR2:** This receptor predominantly couples to Gq/11 proteins.[1][10][11] Its activation stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in the mobilization of intracellular calcium (Ca²⁺) and the activation of protein kinase C (PKC).[10][12] Galantide blocks this pathway, preventing galanin-induced increases in intracellular calcium.

The dual antagonism of both the Gai/o and Gq/11 pathways makes Galantide a powerful tool for studying systems where multiple galanin receptors are co-expressed and functionally active.



[Click to download full resolution via product page](#)

Figure 1: Galantide's Antagonistic Action on Galanin Receptor Signaling Pathways.

Ensuring Experimental Integrity: Synthesis and Quality Control

The reproducibility of any study using a synthetic peptide is fundamentally dependent on its quality. Galantide, being a 20-amino acid chimeric peptide, requires stringent quality control.

1. **Synthesis:** Galantide is best synthesized using an automated microwave-assisted peptide synthesizer employing standard Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) solid-phase peptide synthesis (SPPS) chemistry.^{[13][14][15]} This method allows for efficient and sequential addition of protected amino acids to a growing peptide chain anchored to a solid resin support.
2. **Purification:** The crude peptide cleaved from the resin will contain impurities. Purification is critical and is typically achieved by reverse-phase high-performance liquid chromatography (RP-HPLC).^{[3][16]}

- Column: A C18 column is standard for peptide purification.
 - Mobile Phase: A gradient of acetonitrile in water with 0.1% trifluoroacetic acid (TFA) is commonly used to elute the peptide based on its hydrophobicity.
3. Quality Control (QC) - A Self-Validating System: Every batch of synthesized Galantide must be rigorously validated to ensure identity and purity.
- Mass Spectrometry (MS): Electrospray ionization (ESI) or MALDI-TOF mass spectrometry should be used to confirm the molecular weight of the peptide.[\[12\]](#)[\[17\]](#) The observed monoisotopic mass must match the theoretical mass of Galantide (C101H148N26O21S1, Theoretical MW: 2198.6 g/mol). This confirms the correct sequence has been synthesized.
 - Analytical RP-HPLC: An analytical RP-HPLC run on the purified product is used to determine its purity.[\[16\]](#)[\[17\]](#) A purity level of >95% is recommended for most biological assays to avoid off-target effects from contaminating peptides.

Parameter	Method	Specification	Rationale
Identity	Mass Spectrometry (ESI or MALDI-TOF)	Observed mass matches theoretical mass (2198.6 Da)	Confirms the correct peptide sequence was synthesized. [12] [17]
Purity	Analytical RP-HPLC	≥ 95%	Minimizes potential off-target effects from impurities. [17]
Solubility	Visual Inspection	Clear solution in appropriate buffer (e.g., water, PBS, aCSF)	Ensures accurate concentration and delivery in assays.
Appearance	Visual Inspection	White lyophilized powder	Standard for purified peptides.

Table 1: Recommended Quality Control Specifications for **Galantide (M15)**.

Application Protocols: In Vitro Studies

In vitro systems provide a controlled environment to dissect the direct effects of Galantide on specific cell types and signaling pathways involved in neuroendocrine function.

Protocol 1: Antagonism of Galanin-Mediated Inhibition of Insulin Secretion from Pancreatic Islets

Rationale: Galanin is a known inhibitor of glucose-stimulated insulin secretion (GSIS).^{[6][18]} This assay uses Galantide to block this inhibition, thereby demonstrating the role of endogenous or exogenous galanin in modulating beta-cell function. This protocol is adapted from methodologies described for studying insulin secretion from isolated islets.^{[16][18][19][20]}

Materials:

- Isolated rodent or human pancreatic islets
- Krebs-Ringer Bicarbonate (KRB) buffer with low (e.g., 2.8 mM) and high (e.g., 16.7 mM) glucose
- Galanin (porcine or human)
- **Galantide (M15)**, validated as per QC standards
- Insulin ELISA or Radioimmunoassay (RIA) kit

Procedure:

- Islet Isolation and Culture: Isolate pancreatic islets using standard collagenase digestion methods and allow them to recover in culture for 24-48 hours.
- Pre-incubation: Hand-pick batches of 5-10 size-matched islets and place them in a multi-well plate. Pre-incubate the islets in low-glucose KRB buffer for 1-2 hours at 37°C to establish a basal secretion rate.
- Experimental Incubation (1 hour at 37°C):
 - Control (GSIS): High-glucose KRB.
 - Galanin Inhibition: High-glucose KRB + Galanin (e.g., 100 nM).

- Galantide Blockade: High-glucose KRB + Galanin (100 nM) + Galantide (e.g., 1 μ M). Pre-incubate islets with Galantide for 15-30 minutes before adding Galanin.
- Galantide Control: High-glucose KRB + Galantide (1 μ M).
- Sample Collection: After the incubation period, carefully collect the supernatant (which contains the secreted insulin) from each well.
- Insulin Quantification: Measure the insulin concentration in the collected supernatants using a validated ELISA or RIA kit according to the manufacturer's instructions.
- Data Analysis: Express insulin secretion as a percentage of the high-glucose control. Galantide is expected to reverse the inhibitory effect of galanin on GSIS. The IC₅₀ for Galantide in this assay has been reported to be approximately 1.0 nM.[\[6\]](#)

Protocol 2: Measuring Intracellular Calcium Mobilization in Pituitary Cells

Rationale: GalR2 activation by galanin leads to a G α q/11-mediated increase in intracellular calcium.[\[1\]](#)[\[10\]](#) This protocol uses a fluorescent calcium indicator to measure Galantide's ability to block this response in a pituitary cell line, such as GH3 cells, which express galanin receptors and secrete prolactin and growth hormone.[\[3\]](#)[\[21\]](#)

Materials:


- GH3 rat pituitary tumor cells
- Cell culture medium (e.g., F-10K Medium with horse and fetal bovine serum)
- Fluorescent calcium indicator dye (e.g., Fura-2 AM, Fluo-4 AM)
- Imaging Buffer (e.g., Hanks' Balanced Salt Solution with HEPES)
- Galanin
- **Galantide (M15)**
- Fluorescence plate reader (e.g., FlexStation) or fluorescence microscope

Procedure:

- **Cell Plating:** Seed GH3 cells onto black-walled, clear-bottom 96-well plates and grow to 80-90% confluency.
- **Dye Loading:** Wash the cells with imaging buffer. Load the cells with the calcium indicator dye (e.g., 1-5 μ M Fluo-4 AM) in imaging buffer for 30-60 minutes at 37°C, according to the dye manufacturer's protocol.
- **Cell Washing:** Gently wash the cells 2-3 times with imaging buffer to remove extracellular dye.
- **Assay Measurement:**
 - Place the plate in a fluorescence plate reader capable of kinetic reads and automated injections.
 - Establish a stable baseline fluorescence reading for approximately 1-2 minutes.
 - For antagonist mode: Inject Galantide solution to the desired final concentration and incubate for 5-15 minutes. Then, inject Galanin (agonist) and continue recording the fluorescence signal.
 - For agonist mode (control): Inject Galanin alone.
 - Record the change in fluorescence intensity over time (typically 5-10 minutes post-agonist injection). The increase in fluorescence corresponds to an increase in intracellular calcium.
- **Data Analysis:** Calculate the peak fluorescence response over baseline for each condition. Galantide should produce a dose-dependent inhibition of the galanin-induced calcium signal.

Application Protocols: In Vivo Studies

In vivo studies are essential for understanding the integrated physiological role of the galanin system within the complex neuroendocrine axes. Galantide allows for the acute blockade of endogenous galanin, revealing its tonic influence on hormone secretion.



[Click to download full resolution via product page](#)

Figure 2: General Experimental Workflow for In Vivo Neuroendocrine Studies.

Protocol 3: Investigating the Role of Endogenous Galanin on Pulsatile Growth Hormone (GH) Release

Rationale: Galanin is known to stimulate GH release.[\[22\]](#) This protocol uses central administration of Galantide to block endogenous galanin signaling in the brain, allowing for the assessment of its contribution to the spontaneous, pulsatile pattern of GH secretion in freely moving rats. This method is based on the landmark study by Gabriel et al. (1993).[\[22\]](#)

Materials:

- Adult male Sprague-Dawley rats (250-300g)
- Stereotaxic apparatus
- Guide cannulae (for intracerebroventricular or hypothalamic placement)
- Atrial catheters (for blood sampling)
- Infusion pump and tubing
- **Galantide (M15)**
- Vehicle: Artificial cerebrospinal fluid (aCSF) or sterile 0.9% saline.[\[23\]](#)
- Rat GH ELISA or RIA kit

Procedure:

- Surgical Preparation:
 - Anesthetize the rat and place it in the stereotaxic frame.
 - Implant a guide cannula aimed at the lateral cerebral ventricle (ICV) or a specific hypothalamic nucleus like the paraventricular nucleus (PVN). Typical rat PVN coordinates (from Bregma): Anteroposterior (AP) -1.8 mm; Mediolateral (ML) ± 0.4 mm; Dorsoventral (DV) -7.9 mm.[\[2\]](#)[\[24\]](#)

- Implant a chronic catheter into the right atrium via the jugular vein for stress-free blood sampling.
- Allow animals to recover for 7-10 days.
- Experimental Day:
 - Connect the animal's ICV cannula to the infusion pump and the atrial catheter to a sampling line. Allow the animal to habituate in its home cage.
 - Collect baseline blood samples every 15-20 minutes for 1-2 hours to establish the pulsatile GH pattern.
 - Administer Galantide via ICV infusion. A dose of 1-2 μg per rat has been shown to be effective.[7] The infusion volume should be low (e.g., 1-5 μL) and delivered over several minutes.[25] A control group should receive an equivalent volume of vehicle.
 - Continue serial blood sampling every 15-20 minutes for an additional 2-4 hours post-infusion.
- Sample Processing and Analysis:
 - Centrifuge blood samples to separate plasma and store at -80°C until assay.
 - Measure plasma GH concentrations using a specific rat GH assay.
 - Analyze the data for changes in GH pulse amplitude, frequency, and overall mean GH concentration between the vehicle and Galantide-treated groups.
- Histological Verification: At the end of the study, perfuse the animals and section the brains to histologically verify the correct placement of the ICV cannula.

Neuroendocrine Axis	Effect of Galanin (Agonist)	Observed Effect of Galantide (M15) (Antagonist)	Reference
Somatotropic (GH)	Stimulates GH release	Reduces spontaneous GH pulse amplitude and frequency in rats.	[22]
Lactotropic (Prolactin)	Stimulates prolactin release	Expected to reduce basal or stimulated prolactin levels.	[4][26]
HPA (Corticosterone)	Stimulates CRH/ACTH release	Expected to lower basal or stress-induced corticosterone.	[27]
Pancreatic (Insulin)	Inhibits glucose-stimulated insulin secretion	Blocks galanin-mediated inhibition of insulin secretion (IC50 = 1.0 nM).	[6]
Neurohypophyseal (Vasopressin)	Inhibits osmotically-stimulated vasopressin release	Prevents the inhibitory effect of galanin on vasopressin release.	[28]

Table 2: Summary of **Galantide (M15)** Effects on Key Neuroendocrine Axes.

Conclusion and Future Perspectives

Galantide (M15) remains a cornerstone tool for elucidating the complex roles of the galanin system in neuroendocrine regulation. Its ability to broadly antagonize galanin receptors provides a powerful method for revealing the physiological functions of endogenous galanin. The protocols outlined in this guide provide a robust framework for employing Galantide in both in vitro and in vivo settings. By adhering to stringent quality control for peptide synthesis and employing validated experimental designs, researchers can generate reliable and reproducible data.

While Galantide's non-selectivity is useful for studying the overall impact of the galanin system, the development of next-generation, receptor-subtype-selective antagonists will undoubtedly allow for a more nuanced dissection of the individual contributions of GalR1, GalR2, and GalR3 to neuroendocrine control. Nevertheless, the foundational insights gained through the careful application of Galantide are essential for paving the way for these future investigations and for the potential development of novel therapeutics targeting the galanin system for metabolic and endocrine disorders.

References

- Structural insights into the galanin receptors signaling. bioRxiv. (2022). [[Link](#)]
- Characterization of Synthetic Peptides by Mass Spectrometry. PubMed. (n.d.). [[Link](#)]
- Quality control in peptide manufacturing: specifications for GMP peptides. Polypeptide. (n.d.). [[Link](#)]
- What are GALR1 modulators and how do they work? Patsnap Synapse. (2024). [[Link](#)]
- Galanin receptor 1. Wikipedia. (n.d.). [[Link](#)]
- Differential Intracellular Signaling of the GalR1 and GalR2 Galanin Receptor Subtypes. ACS Publications. (n.d.). [[Link](#)]
- Structure of the human galanin receptor 2 bound to galanin and Gq reveals the basis of ligand specificity and how binding affects the G-protein interface. PMC. (n.d.). [[Link](#)]
- The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion. PubMed. (1992). [[Link](#)]
- The Role of the Hypothalamic Paraventricular Nucleus and the Organum Vasculosum Lateral Terminalis in the Control of Sodium Appetite in Male Rats. Journal of Neuroscience. (2014). [[Link](#)]
- GALR2 galanin receptor 2. NCBI Gene. (n.d.). [[Link](#)]
- Stereotactic Coordinate Systems in Neuroscience and Medicine: Applications in Rat and Human Brain. YouTube. (2020). [[Link](#)]

- What are GALR2 modulators and how do they work? Patsnap Synapse. (2024). [[Link](#)]
- The rat hypothalamus in stereotaxic coordinates. PubMed. (1959). [[Link](#)]
- Recognition mechanism of GAL1R and GAL2R by galanin The overall binding... ResearchGate. (n.d.). [[Link](#)]
- New galanin(1-15) analogues modified in positions 9, 10 and 11 act as galanin antagonists on glucose-induced insulin secretion. PubMed. (2007). [[Link](#)]
- Galantide stimulates sexual behaviour in male rats. PubMed. (1994). [[Link](#)]
- Blockade of galanin-induced inhibition of insulin secretion from isolated mouse islets by the non-methionine containing antagonist M35. PubMed. (1991). [[Link](#)]
- INDUCED INSULIN SECRETION. Journal of Physiology and Pharmacology. (2007). [[Link](#)]
- Flow Chart of Animal Experiments. SciSpace. (n.d.). [[Link](#)]
- Central administration of galanin N-terminal fragment 1-15 decreases the voluntary alcohol intake in rats. SciSpace. (n.d.). [[Link](#)]
- Protocol for in vivo and ex vivo assessments of glucose-stimulated insulin secretion in mouse islet β cells. PMC. (2021). [[Link](#)]
- P4 ATLAS OF THE DEVELOPING RAT BRAIN IN STEREOTAXIC COORDINATES. Inmed. (n.d.). [[Link](#)]
- Experimental procedures Solid phase peptide synthesis (SPPS) Solid phase peptide synthesis (SPPS) was performed using a microwav. Rsc.org. (n.d.). [[Link](#)]
- Effects of rat galanin and galanin antagonist galantid (M15) on the... ResearchGate. (n.d.). [[Link](#)]
- Experimental flow chart for the in vivo model, behavioural studies, and biochemical and molecular analysis with acute and subchronic treatment with IL-17Ab. ResearchGate. (n.d.). [[Link](#)]

- Experimental design workflow. Experiments are divided into in vivo... ResearchGate. (n.d.). [\[Link\]](#)
- Arachidonic acid mobilizes calcium and stimulates prolactin secretion from GH3 cells. American Journal of Physiology-Endocrinology and Metabolism. (1984). [\[Link\]](#)
- The Mouse Brain in Stereotaxic Coordinates. ResearchGate. (n.d.). [\[Link\]](#)
- Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. (n.d.). [\[Link\]](#)
- High-Throughput Assays to Measure Intracellular Ca²⁺ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes. PMC. (n.d.). [\[Link\]](#)
- Calcium dependence of prolactin mRNA accumulation in GH3 rat pituitary tumour cells. PubMed. (1986). [\[Link\]](#)
- Peptides, solid-phase synthesis and characterization. Electronic Journal of Biotechnology. (2015). [\[Link\]](#)
- Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies. (2007). [\[Link\]](#)
- Schematic diagram of the experimental design and steps for the in vivo studies. Figshare. (2013). [\[Link\]](#)
- The galanin antagonist, M-15, inhibits growth hormone release in rats. PubMed. (1993). [\[Link\]](#)
- Dose-dependency and reproducibility of the prolactin response to metoclopramide. PubMed. (1977). [\[Link\]](#)
- Solid-phase peptide synthesis. Digital CSIC. (2014). [\[Link\]](#)
- Sensing intracellular calcium ions using a manganese-based MRI contrast agent. Nature. (n.d.). [\[Link\]](#)

- Predictions of In Vivo Prolactin Levels from In Vitro Ki Values of D2 Receptor Antagonists Using an Agonist–Antagonist Interaction Model. PMC. (n.d.). [\[Link\]](#)
- Prolactin-releasing Peptide (PrRP) increases prolactin responses to TRH in vitro and in vivo. PubMed. (2007). [\[Link\]](#)
- Phosphodiesterases and cAMP Pathway in Pituitary Diseases. PMC. (n.d.). [\[Link\]](#)
- Development of a universal high-throughput calcium assay for G-protein-coupled receptors with promiscuous G-protein G15/16. ResearchGate. (2009). [\[Link\]](#)
- Live Cell cAMP Assays - cADDIS. Montana Molecular. (n.d.). [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Structural insights into the galanin receptors signaling | bioRxiv [\[biorxiv.org\]](https://www.biorxiv.org)
- 2. [jneurosci.org](https://www.jneurosci.org) [\[jneurosci.org\]](https://www.jneurosci.org)
- 3. Arachidonic acid mobilizes calcium and stimulates prolactin secretion from GH3 cells - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 4. What are GALR1 modulators and how do they work? [\[synapse.patsnap.com\]](https://synapse.patsnap.com)
- 5. Galanin receptor 1 - Wikipedia [\[en.wikipedia.org\]](https://en.wikipedia.org)
- 6. The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 7. Galantide stimulates sexual behaviour in male rats - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 8. What are GALR2 modulators and how do they work? [\[synapse.patsnap.com\]](https://synapse.patsnap.com)
- 9. Phosphodiesterases and cAMP Pathway in Pituitary Diseases - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 10. Structure of the human galanin receptor 2 bound to galanin and Gq reveals the basis of ligand specificity and how binding affects the G-protein interface - PMC

[\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)

- 11. GALR2 galanin receptor 2 - NIH Genetic Testing Registry (GTR) - NCBI [\[ncbi.nlm.nih.gov\]](https://ncbi.nlm.nih.gov)
- 12. researchgate.net [\[researchgate.net\]](https://researchgate.net)
- 13. rsc.org [\[rsc.org\]](https://rsc.org)
- 14. chem.uci.edu [\[chem.uci.edu\]](https://chem.uci.edu)
- 15. ejbiotechnology.info [\[ejbiotechnology.info\]](https://ejbiotechnology.info)
- 16. jpp.krakow.pl [\[jpp.krakow.pl\]](https://jpp.krakow.pl)
- 17. Gene - GALR1 [\[maayanlab.cloud\]](https://maayanlab.cloud)
- 18. Blockade of galanin-induced inhibition of insulin secretion from isolated mouse islets by the non-methionine containing antagonist M35 - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 19. New galanin(1-15) analogues modified in positions 9, 10 and 11 act as galanin antagonists on glucose-induced insulin secretion - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 20. researchgate.net [\[researchgate.net\]](https://researchgate.net)
- 21. Calcium dependence of prolactin mRNA accumulation in GH3 rat pituitary tumour cells - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 22. The galanin antagonist, M-15, inhibits growth hormone release in rats - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 23. scispace.com [\[scispace.com\]](https://scispace.com)
- 24. youtube.com [\[youtube.com\]](https://youtube.com)
- 25. pdf.benchchem.com [\[pdf.benchchem.com\]](https://pdf.benchchem.com)
- 26. Prolactin-releasing Peptide (PrRP) increases prolactin responses to TRH in vitro and in vivo - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 27. pubs.acs.org [\[pubs.acs.org\]](https://pubs.acs.org)
- 28. researchgate.net [\[researchgate.net\]](https://researchgate.net)
- To cite this document: BenchChem. [Galantide (M15): A Researcher's Guide to Investigating Neuroendocrine Function]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b10795280/docs#galantide-m15-a-researcher-s-guide-to-investigating-neuroendocrine-function\]](https://www.benchchem.com/product/b10795280/docs#galantide-m15-a-researcher-s-guide-to-investigating-neuroendocrine-function)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)